Cas no 1220019-29-3 (3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride)

• Product Name: 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride
• CAS No: 1220019-29-3
• MF: C₁₅H₂₃BrClNO
• MW: 348.706222772598
• CID: 4687791
• Update Time: 2025-06-10

3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-Bromo-4-(tert-butyl)phenoxy]piperidine hydrochloride
• 3-[2-Bromo-4-(tert-butyl)phenoxy]piperidinehydrochloride
• 3-(2-Bromo-4-(tert-butyl)phenoxy)piperidine hydrochloride
• 3-(2-bromo-4-tert-butylphenoxy)piperidine hydrochloride
• 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride

• Inchi： 1S/C15H22BrNO.ClH/c1-15(2,3)11-6-7-14(13(16)9-11)18-12-5-4-8-17-10-12;/h6-7,9,12,17H,4-5,8,10H2,1-3H3;1H
• InChI Key： BSHKJUSNAFIEJI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1CNCCC1)C(C)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 264
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride

3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride (CAS No. 1220019-29-3): A Comprehensive Overview

3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride (CAS No. 1220019-29-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and anti-cancer properties.

The structure of 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride is characterized by a piperidine ring substituted with a bromo group and a tert-butylphenyl ether moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a valuable candidate for various drug discovery and development programs.

Recent research has highlighted the potential of 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride in modulating G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. Studies have shown that this compound can selectively bind to specific GPCRs, thereby modulating their activity and potentially leading to therapeutic benefits.

In the context of neurological disorders, 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride has been investigated for its potential as an antagonist of serotonin receptors. Serotonin receptors play a crucial role in mood regulation, sleep, and appetite, and dysregulation of these receptors is implicated in conditions such as depression, anxiety, and insomnia. Preclinical studies have demonstrated that this compound can effectively modulate serotonin receptor activity, suggesting its potential as a novel therapeutic agent for these conditions.

Beyond its neuropharmacological effects, 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride has also shown promise in anti-inflammatory research. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings suggest that 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride may have therapeutic potential in treating inflammatory diseases.

The anti-cancer properties of 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride have also been explored. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Research has shown that this compound can interfere with these pathways, leading to cell cycle arrest and apoptosis in cancer cells. In particular, studies have focused on its ability to inhibit the PI3K/AKT/mTOR signaling pathway, which is frequently activated in various types of cancer. These findings highlight the potential of 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride as a novel anti-cancer agent.

From a pharmacokinetic perspective, 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride exhibits favorable properties that make it suitable for further development as a drug candidate. It has good solubility and stability, which are essential for effective drug delivery. Additionally, preclinical studies have demonstrated that this compound has low toxicity and high selectivity for its target receptors, reducing the risk of off-target effects and adverse reactions.

The synthesis of 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, 3-2-Bromo-4-(tert-butyl)phenoxypiperidinehydrochloride (CAS No. 1220019-29-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and pharmacological properties make it an attractive candidate for further research and development in the fields of neurology, inflammation, and oncology. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound holds significant promise for advancing medical treatments in these areas.